Cas no 2229467-04-1 (1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine
• CAS No: 2229467-04-1
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 5974675
• PubChem ID: 165851861
• Update Time: 2025-10-29

1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine
• 2229467-04-1
• EN300-1922121

• Inchi： 1S/C10H11BrN2O2/c11-9-7(10(12)5-2-6-10)3-1-4-8(9)13(14)15/h1,3-4H,2,5-6,12H2
• InChI Key： OZARGYNPHSIHEI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CCC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine

Professional Introduction to 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine (CAS No: 2229467-04-1)

1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229467-04-1, represents a unique structural motif that combines a cyclobutane ring with a phenyl group substituted with both bromo and nitro functional groups. The presence of these reactive sites makes it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine consists of a cyclobutane ring attached to an amine-substituted phenyl ring, which is further modified by a bromo group at the 2-position and a nitro group at the 3-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in the use of cyclobutane derivatives as pharmacophores due to their ability to engage with biological targets in unique ways. The rigid cyclobutane ring can help to stabilize the conformation of drug candidates, while the presence of polar functional groups such as amines, bromos, and nitros can enhance binding affinity and selectivity. The compound 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine exemplifies this trend, offering a promising platform for the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that phenyl derivatives containing bromo and nitro substituents can exhibit potent activity against enzymes involved in inflammation and cancer progression. The cyclobutane moiety further enhances the molecule's interaction with these targets by providing a stable scaffold that can be fine-tuned through structural modifications.

Recent research has highlighted the importance of understanding the electronic properties of aromatic systems in drug design. The combination of bromo and nitro groups in 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine creates a molecule with both electron-withdrawing and electron-donating characteristics, which can be leveraged to optimize binding interactions with biological receptors. This balance of electronic effects makes it an ideal candidate for further exploration in medicinal chemistry.

The synthesis of 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine presents several challenges due to the sensitivity of the functional groups involved. However, advances in synthetic methodology have made it possible to access this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired cyclobutane core. These methods allow for precise control over regioselectivity, ensuring that the bromo and nitro groups are incorporated at the correct positions on the phenyl ring.

In addition to its potential as a lead compound, 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine has also been investigated as a building block for more complex molecules. By introducing additional substituents or functional groups, researchers can generate libraries of derivatives with tailored properties for biological evaluation. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are rapidly tested for activity against disease-relevant targets.

The pharmacological profile of 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine is still being elucidated, but preliminary studies suggest that it may exhibit significant therapeutic potential. For example, it has been shown to interact with certain kinases and transcription factors, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. Further investigation is needed to fully understand its mechanism of action and identify potential applications in human health.

The development of new drugs relies heavily on the availability of high-quality starting materials, and compounds like 1-(2-bromo-3-nitrophenyl)cyclobutan-1-amine play a crucial role in this process. By providing researchers with a versatile scaffold for drug discovery, this compound contributes to the ongoing effort to identify novel therapeutic agents that can improve patient outcomes. As our understanding of biological systems continues to grow, compounds such as this will become increasingly important in shaping the future of medicine.